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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The molecular dipole moment of (4-(3,6-diphenyl-9H-carbazol-9-yl)butyl)phosphonic acid,

commonly known as Ph-4PACz, is a critical parameter that dictates its functionality and

efficacy as a hole-transporting material in a variety of optoelectronic devices. This technical

guide provides a comprehensive overview of the dipole moment of Ph-4PACz, its

measurement, and its profound implications for device performance, particularly in the realm of

perovskite solar cells.

Quantitative Data Summary
The dipole moment of Ph-4PACz has been a subject of significant interest due to its direct

correlation with the performance of organic electronic devices. The data presented below

summarizes the key quantitative parameters of Ph-4PACz and a closely related reference

molecule, Me-4PACz.

Molecule
Chemical
Formula

Molecular
Weight ( g/mol
)

Dipole Moment
(D)

Method of
Determination

Ph-4PACz C₂₈H₂₆NO₃P 455.48 2.32[1][2][3]
Computational

(likely DFT)

Me-4PACz C₁₈H₂₂NO₃P 331.34 1.44[3]
Computational

(likely DFT)
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The Crucial Role of the Dipole Moment in Device
Physics
The significantly larger dipole moment of Ph-4PACz compared to its methylated counterpart,

Me-4PACz, is a direct consequence of the introduction of two phenyl rings onto the carbazole

core.[3] This structural modification has profound implications for the electronic properties of

the material and the overall performance of devices incorporating it.

A large molecular dipole moment is instrumental in modifying the work function of the

underlying substrate, such as indium tin oxide (ITO). This modulation of the work function leads

to a more favorable energy level alignment between the hole transport layer (HTL) and the

active perovskite layer.[2] The improved band alignment minimizes the energy loss at this

critical interface, which in turn leads to a higher open-circuit voltage (Voc), a key metric for solar

cell efficiency.[1][2] For instance, devices utilizing Ph-4PACz have demonstrated an impressive

open-circuit voltage as high as 1.2 V in 1.55 eV perovskite solar cells.[1][2]

Furthermore, the high polarity of Ph-4PACz contributes to the formation of a uniform and

conformal self-assembled monolayer (SAM) on the substrate. This amorphous nature, in

contrast to the more crystalline Me-4PACz, helps in reducing intermolecular interactions and

enhancing steric hindrance.[1][2] The result is a smoother interface with the perovskite layer,

which promotes efficient charge extraction and reduces non-radiative recombination, ultimately

boosting the power conversion efficiency (PCE) of the solar cell.[1][2] Large-area devices

based on Ph-4PACz have achieved a remarkable PCE of 24.61%.[1][2]
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Ph-4PACz
(4-(3,6-diphenyl-9H-carbazol-9-yl)butyl)phosphonic acid
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Computational Workflow for Dipole Moment Calculation

Define Molecular Structure
of Ph-4PACz

Geometry Optimization
(e.g., DFT/B3LYP/6-31G*)

Single-Point Energy Calculation
(Higher Level of Theory)

Calculate Dipole Moment

Output: Dipole Moment (D)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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